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Compound of Interest

Compound Name: Magnesium chromate

CAS No.: 13423-61-5

Cat. No.: B078006

Get Quote

Magnesium chromate (

) is a highly soluble inorganic salt utilized in specialized analytical and synthetic applications.
However, its active moiety—the hexavalent chromium (

) ion—is a potent oxidizing agent, a known human carcinogen, and a severe environmental
hazard. For drug development professionals and laboratory scientists, the direct disposal of

compounds into standard waste streams is strictly prohibited under the [1].

This guide provides a field-proven, self-validating protocol for the safe handling, chemical

reduction, and logistical disposal of magnesium chromate. By chemically reducing

to the less toxic trivalent state (

) prior to disposal, laboratories can significantly mitigate environmental liability and ensure
compliance with Environmental Protection Agency (EPA) standards.
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Before initiating any disposal protocol, it is critical to understand the quantitative thresholds and

regulatory classifications governing magnesium chromate.

Table 1: Magnesium Chromate Hazard and Regulatory Data

Parameter Specification / Limit
Regulatory / Scientific
Rationale

CAS Number
13423-61-5 (Anhydrous),

23371-94-0 (Hydrate)

Unique identifier for tracking

and [2].

EPA Waste Code
D007 (Toxicity Characteristic

for Chromium)

Classified as hazardous waste

if extract contains ngcontent-

ng-c1977314119="" _nghost-

ng-c2626011906=""

class="inline ng-star-inserted">

mg/L Cr.

OSHA PEL
(as

)

Highly restricted due to

carcinogenicity.

Drinking Water MCL
100 ppb (Total Chromium,

EPA)

Environmental persistence

necessitates stringent

discharge limits.

Primary Hazards
Carcinogen (Cat 1A), Aquatic

Toxicity

Requires zero-release

handling and secure

containment.

The Mechanistic Causality of Chromium Reduction
Do not simply discard magnesium chromate into a generic "heavy metals" waste jug. The

standard best practice in chemical waste management is to perform an in-lab reduction of

to

.
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Acidification: The reduction of chromate is thermodynamically favored and proceeds much

faster in highly acidic environments (pH < 2). Attempting reduction at a neutral pH will result

in incomplete conversion.

Reduction: A reducing agent, such as sodium bisulfite (

), donates electrons to the

ion, converting it to

. The visual shift from the yellow/orange chromate to a green

solution provides an initial qualitative indicator of success.

Precipitation:

is highly insoluble in mildly alkaline conditions. By adjusting the pH to 8.5–9.0, the chromium
precipitates out as chromium(III) hydroxide (

), alongside magnesium hydroxide (

). This allows the toxic metal to be filtered and concentrated as a solid waste, leaving a
relatively benign aqueous filtrate.
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Magnesium Chromate
Waste Collection

1. Acidification
Add 3M H2SO4 (pH < 2)

2. Reduction to Cr(III)
Add NaHSO3 slowly

3. Validation
Diphenylcarbazide Test

Cr(VI) Present
(Purple)

4. Precipitation
Add 1M NaOH (pH 8.5-9.0)

Cr(VI) Absent
(Clear/Green)

5. Filtration
Separate Solid/Liquid

Solid Cr(OH)3 & Mg(OH)2
RCRA Hazardous Waste

Aqueous Filtrate
Test & POTW Discharge

Click to download full resolution via product page

Step-by-step workflow for the chemical reduction and precipitation of Magnesium Chromate
waste.
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Step-by-Step Experimental Protocol: Reduction and
Precipitation
Prerequisites & Safety Setup:

Conduct all procedures inside a certified chemical fume hood.

PPE Requirements: Splash goggles, face shield, heavy-duty nitrile or neoprene gloves, and

a chemically resistant lab coat.

Ensure a spill kit capable of neutralizing acids and oxidizing agents is readily available.

Phase 1: Acidification
Transfer the aqueous magnesium chromate waste into a large, heavy-walled glass beaker

containing a magnetic stir bar. If the waste is solid, dissolve it in a minimal amount of

deionized water first.

Place the beaker on a magnetic stir plate and initiate moderate stirring.

Slowly add 3M Sulfuric Acid (

) dropwise.

Continuously monitor the pH using pH test strips or a calibrated probe until the solution

reaches a pH of 1.0 to 2.0. (Caution: This reaction may be mildly exothermic.)

Phase 2: Reduction
Prepare a 10% (w/v) solution of Sodium Metabisulfite (

) or Sodium Bisulfite (

).

Slowly add the reducing agent to the acidified chromate solution while maintaining vigorous

stirring.
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Observe the color change. The solution will transition from a bright yellow/orange to a distinct

dark green, indicating the formation of aqueous

ions.

Allow the solution to stir for an additional 15–20 minutes to ensure complete thermodynamic

conversion.

Phase 3: Self-Validating System (The Diphenylcarbazide
Test)
To ensure trustworthiness and regulatory compliance, the complete absence of

must be analytically verified before proceeding.

Extract a 1 mL aliquot of the treated solution.

Add 1-2 drops of a 1% 1,5-diphenylcarbazide solution (dissolved in acetone) to the aliquot.

Interpretation: If the solution turns a vivid red-violet or purple, unreacted

remains. Return to Phase 2 and add more reducing agent. If the solution remains clear or
retains its baseline green tint, the reduction is 100% complete.

Phase 4: Precipitation and Filtration
To the fully reduced green solution, slowly add 1M Sodium Hydroxide (

) while stirring.

Monitor the pH carefully. As the pH approaches 8.5 to 9.0, a dense, grey-green precipitate of

Chromium(III) hydroxide and Magnesium hydroxide will form.

Stop stirring and allow the precipitate to flocculate and settle for 30–60 minutes.

Filter the mixture using a vacuum filtration setup (Büchner funnel with quantitative filter

paper).

Logistics and Final Disposal Plans
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Once the chemical treatment is complete, the resulting materials must be handled according to

strict logistical guidelines:

The Solid Filter Cake: The solid precipitate is a regulated hazardous waste. Transfer the

slightly damp filter paper and solid cake into a compatible, leak-proof, high-density

polyethylene (HDPE) container. Label the container strictly according to EPA RCRA

guidelines (e.g., "Hazardous Waste - Toxic Solid, Contains Chromium(III) Hydroxide"). Store

in a secondary containment tray in your designated Satellite Accumulation Area (SAA) until

pickup by a licensed hazardous waste contractor.

The Aqueous Filtrate: The remaining liquid contains primarily sodium sulfate and magnesium

salts. While technically stripped of chromium, EPA and local Publicly Owned Treatment

Works (POTW) regulations dictate that it must be neutralized to a pH of 6.0–9.0. Verify the

absence of total chromium using analytical methods such as before authorizing any drain

disposal[3]. When in doubt, or if local ordinances prohibit drain disposal of treated chemical

waste, containerize the filtrate and dispose of it via your waste contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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